Cas no 370851-22-2 (4-3-(3,4-dimethoxyphenyl)-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid)

• Product Name: 4-3-(3,4-dimethoxyphenyl)-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid
• CAS No: 370851-22-2
• Molecular Formula: C₂₁H₂₁FN₂O₅
• Molecular Weight: 400.400249242783
• CID: 6434434
• PubChem ID: 2915928

4-3-(3,4-dimethoxyphenyl)-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid Properties

Names and Identifiers

• 4-3-(3,4-dimethoxyphenyl)-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid
• 4-(3-(3,4-dimethoxyphenyl)-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)-4-oxobutanoic acid
• 1H-Pyrazole-1-butanoic acid, 3-(3,4-dimethoxyphenyl)-5-(2-fluorophenyl)-4,5-dihydro-γ-oxo-
• AKOS000638583
• 370851-22-2
• AB00121198-01
• 4-[3-(3,4-dimethoxyphenyl)-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid
• Oprea1_322485
• HMS1685N17
• 4-[5-(3,4-dimethoxyphenyl)-3-(2-fluorophenyl)-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid
• F0877-0018
• Oprea1_064086

• InChIKey： HEDODYYCAWBIQR-UHFFFAOYSA-N
• Inchi： 1S/C21H21FN2O5/c1-28-18-8-7-13(11-19(18)29-2)16-12-17(14-5-3-4-6-15(14)22)24(23-16)20(25)9-10-21(26)27/h3-8,11,17H,9-10,12H2,1-2H3,(H,26,27)
• SMILES： FC1C=CC=CC=1C1CC(C2C=CC(=C(C=2)OC)OC)=NN1C(CCC(=O)O)=O

Computed Properties

• Exact Mass: 400.14344994g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 400.14344994g/mol
• Heavy Atom Count: 29
• Complexity: 628
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• Boiling Point: 562.2±60.0 °C(Predicted)
• pka: 4.84±0.17(Predicted)
• Density: 1.30±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes